Cas no 1806343-27-0 (6-Cyano-2-(methylthio)benzo[d]oxazole)

• Product Name: 6-Cyano-2-(methylthio)benzo[d]oxazole
• CAS No: 1806343-27-0
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 4818388
• Update Time: 2025-07-18

6-Cyano-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H6N2OS/c1-13-9-11-7-3-2-6(5-10)4-8(7)12-9/h2-4H,1H3
• InChI Key： PEKVVMQMPYSRMW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(C#N)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1

Additional information on 6-Cyano-2-(methylthio)benzo[d]oxazole

Research Brief on 6-Cyano-2-(methylthio)benzo[d]oxazole (CAS: 1806343-27-0): Latest Advances and Applications

The compound 6-Cyano-2-(methylthio)benzo[d]oxazole (CAS: 1806343-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile scaffold for the development of novel inhibitors targeting key enzymes and signaling pathways implicated in various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 6-Cyano-2-(methylthio)benzo[d]oxazole derivatives via a one-pot oxidative cyclization reaction, achieving yields exceeding 85%. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation. Structural modifications at the 2-methylthio and 6-cyano positions were shown to significantly influence binding affinity to target proteins, particularly in the context of kinase inhibition.

In terms of biological activity, recent in vitro studies have revealed potent inhibitory effects of 6-Cyano-2-(methylthio)benzo[d]oxazole analogs against cyclin-dependent kinases (CDKs), with IC50 values ranging from 12 to 45 nM for CDK2 and CDK6. Molecular docking simulations suggest that the benzo[d]oxazole core interacts with the ATP-binding pocket, while the cyano group forms critical hydrogen bonds with conserved residues. These findings position the compound as a promising lead for anticancer drug development, particularly for targeting cell cycle dysregulation in solid tumors.

Emerging applications extend beyond oncology, with a 2024 preprint reporting the compound's modulation of NLRP3 inflammasome activity in macrophage models of inflammatory diseases. The 2-methylthio moiety appears crucial for this activity, potentially through interaction with cysteine residues in the inflammasome complex. This dual functionality—kinase inhibition and immunomodulation—makes 6-Cyano-2-(methylthio)benzo[d]oxazole a particularly interesting candidate for multifactorial disease approaches.

Ongoing research is exploring structure-activity relationships (SAR) through systematic modification of the parent scaffold. Preliminary data from high-throughput screening campaigns indicate that halogen substitutions at the 4-position can enhance blood-brain barrier penetration, suggesting potential applications in neurodegenerative disorders. However, challenges remain in optimizing pharmacokinetic properties, as some derivatives exhibit rapid hepatic clearance in preclinical models.

The compound's versatility is further evidenced by its incorporation into PROTAC (proteolysis targeting chimera) designs, where it serves as a warhead for targeted protein degradation. A recent patent application (WO2023/154732) describes bifunctional molecules using 6-Cyano-2-(methylthio)benzo[d]oxazole to recruit E3 ubiquitin ligases, demonstrating efficient degradation of oncogenic targets at nanomolar concentrations.

In conclusion, 6-Cyano-2-(methylthio)benzo[d]oxazole represents a chemically tractable scaffold with demonstrated utility across multiple therapeutic areas. The convergence of synthetic accessibility, tunable biological activity, and compatibility with modern drug discovery platforms positions this compound class for continued investigation. Future research directions likely include the development of isoform-selective inhibitors and exploration of combination therapies leveraging its unique pharmacophore.